Cas no 2580197-09-5 (2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid)

2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid structure
2580197-09-5 structure
Product Name:2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid
CAS No:2580197-09-5
MF:C14H12N2O5
MW:288.255483627319
CID:5660358
PubChem ID:165886762
Update Time:2025-07-23

2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-27724571
    • 2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
    • 2580197-09-5
    • 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid
    • Inchi: 1S/C14H12N2O5/c17-10-6-7-15-12(11(10)13(18)19)16-14(20)21-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,18,19)(H2,15,16,17,20)
    • InChI Key: KRPSGKFJTLHVDA-UHFFFAOYSA-N
    • SMILES: O(C(NC1=C(C(=O)O)C(C=CN1)=O)=O)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 288.07462149g/mol
  • Monoisotopic Mass: 288.07462149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 105Ų

2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-27724571-1g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5
1g
$1414.0 2023-09-10
Enamine
EN300-27724571-5g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5
5g
$4102.0 2023-09-10
Enamine
EN300-27724571-10g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5
10g
$6082.0 2023-09-10
Enamine
EN300-27724571-0.05g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5 95.0%
0.05g
$1188.0 2025-03-20
Enamine
EN300-27724571-0.1g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5 95.0%
0.1g
$1244.0 2025-03-20
Enamine
EN300-27724571-0.25g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5 95.0%
0.25g
$1300.0 2025-03-20
Enamine
EN300-27724571-0.5g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5 95.0%
0.5g
$1357.0 2025-03-20
Enamine
EN300-27724571-1.0g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5 95.0%
1.0g
$1414.0 2025-03-20
Enamine
EN300-27724571-2.5g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5 95.0%
2.5g
$2771.0 2025-03-20
Enamine
EN300-27724571-5.0g
2-{[(benzyloxy)carbonyl]amino}-4-hydroxypyridine-3-carboxylic acid
2580197-09-5 95.0%
5.0g
$4102.0 2025-03-20

2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid Related Literature

Additional information on 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid

Recent Advances in the Study of 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid (CAS: 2580197-09-5)

In recent years, the compound 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid (CAS: 2580197-09-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridine-carboxylic acid scaffold and benzyloxycarbonyl (Cbz) protecting group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of enzyme inhibition and drug development.

The synthesis of 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid has been optimized to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving the protection of the amino group with a Cbz moiety, followed by selective hydroxylation and carboxylation of the pyridine ring. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity and purity.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of key enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid exhibits strong inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 value in the low micromolar range. This suggests its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations have explored the compound's interactions with other biological targets. For instance, a computational docking study published in the Journal of Chemical Information and Modeling in 2023 revealed that 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid can bind to the active site of histone deacetylases (HDACs), enzymes implicated in cancer progression. These findings open new avenues for its application in oncology research.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid. Recent pharmacokinetic studies highlighted issues such as poor oral bioavailability and rapid metabolism, which may limit its therapeutic utility. Ongoing research is focused on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 2-{(benzyloxy)carbonylamino}-4-hydroxypyridine-3-carboxylic acid (CAS: 2580197-09-5) represents a versatile scaffold with significant potential in medicinal chemistry. Its ability to inhibit key enzymes and interact with diverse biological targets underscores its value as a tool compound and a starting point for drug discovery. Future studies will likely focus on addressing its pharmacokinetic limitations and expanding its therapeutic applications.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.